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Compound of Interest

Compound Name: Dicyclohexyl phthalate-d4

Cat. No.: B113682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Dicyclohexyl phthalate-d4 (DCHP-d4), a deuterated analog of the widely used

plasticizer, Dicyclohexyl phthalate. This document is intended to serve as a valuable resource

for researchers and scientists utilizing DCHP-d4 as an internal standard in analytical

methodologies, particularly within environmental and toxicological studies.

Chemical and Physical Properties
Dicyclohexyl phthalate-d4 is a stable, isotopically labeled compound essential for accurate

quantification in mass spectrometry-based analytical methods. Its physical and chemical

properties are summarized below.

General Properties
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Property Value Reference

Chemical Name
Dicyclohexyl phthalate-3,4,5,6-

d4
[1][2]

Synonyms

1,2-Benzenedicarboxylic Acid

1,2-Dicyclohexyl Ester-d4,

Phthalic Acid Dicyclohexyl

Ester-d4, DCHP-d4

[2][3]

CAS Number 358731-25-6 [1][2][4]

Molecular Formula C₂₀H₂₂D₄O₄ [3][5]

Molecular Weight 334.44 g/mol [1][2]

Isotopic Enrichment 99 atom % D [6]

Physical Characteristics
Property Value Reference

Physical State White, crystalline solid [7]

Melting Point 63 - 67 °C [8]

Boiling Point 425.8 ± 18.0 °C at 760 mmHg [5]

Flash Point 180 - 190 °C (356.0 - 374.0 °F) [1]

Density 1.1 ± 0.1 g/cm³ [5]

Refractive Index 1.544 [5]

Water Solubility Insoluble [9]

Vapor Pressure 8.7 x 10⁻⁷ mmHg [9]

Synthesis and Manufacturing
The synthesis of Dicyclohexyl phthalate is typically achieved through the catalytic esterification

of phthalic anhydride with cyclohexanol.[7][10] A common method involves a transesterification

reaction of di-methyl-o-phthalate with cyclohexanol in the presence of an organo-tin catalyst.
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[10] For the deuterated analog, Dicyclohexyl phthalate-d4, a similar process is employed,

utilizing a deuterated phthalic anhydride or a related deuterated precursor. The general

synthesis workflow is outlined below.

General Synthesis Workflow for Dicyclohexyl Phthalate

Reactants

Process

Product

Phthalic Anhydride (or deuterated analog)

Esterification with Catalyst

Cyclohexanol

Neutralization with Na2CO3 solution

Crude Product

Purification (Distillation/Crystallization)

Dicyclohexyl Phthalate (or DCHP-d4)

Click to download full resolution via product page

Caption: General synthesis workflow for Dicyclohexyl Phthalate.
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Analytical Applications and Experimental Protocols
Dicyclohexyl phthalate-d4 is primarily utilized as an internal standard in isotope dilution mass

spectrometry (IDMS) for the quantification of phthalates in various matrices.[1] Its nearly

identical physicochemical properties to the non-labeled analog ensure similar behavior during

sample preparation and analysis, correcting for matrix effects and analyte loss.[1]

Quantification of Phthalates in Drinking Water by
UHPLC-UV
This section details a representative experimental protocol for the determination of phthalates

in drinking water using Ultra-High-Performance Liquid Chromatography (UHPLC) with UV

detection, employing Dicyclohexyl phthalate-d4 as an internal standard.

3.1.1. Standard and Sample Preparation

Stock Standard Preparation: Prepare a stock standard solution of a mixture of 16 phthalates

at a concentration of 1000 µg/mL each. A separate stock solution of Dicyclohexyl
phthalate-d4 (internal standard) is also prepared at 1000 µg/mL.

Working Standard Preparation: A series of working standard solutions are prepared by

diluting the stock solutions to achieve concentrations ranging from 0.05 to 10 µg/mL for the

target phthalates, with a constant concentration of DCHP-d4.

Sample Preparation: For bottled drinking water samples, 4 mL of the sample is mixed with 1

mL of methanol. The solution is then filtered through a 0.45 µm filter before injection into the

UHPLC system.[11]

3.1.2. Chromatographic Conditions

Instrument: UHPLC system with a UV detector.

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of methanol and water.

Flow Rate: Optimized for the specific column dimensions.
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Injection Volume: 10 µL.

Detection Wavelength: 225 nm.

Experimental Workflow for Phthalate Analysis
The following diagram illustrates the typical workflow for the analysis of phthalates in an

aqueous sample using an internal standard.

Workflow for Phthalate Analysis with Internal Standard

Aqueous Sample Collection

Spiking with DCHP-d4 Internal Standard

Solid Phase or Liquid-Liquid Extraction

Solvent Evaporation and Reconstitution

UHPLC-MS/MS or GC-MS Analysis

Quantification using Isotope Dilution

Click to download full resolution via product page
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Caption: Experimental workflow for phthalate analysis.

Spectroscopic Data
Spectroscopic data is crucial for the identification and confirmation of Dicyclohexyl phthalate-
d4.

Mass Spectrometry (MS): The mass spectrum of DCHP-d4 will show a molecular ion peak

corresponding to its molecular weight of 334.44. The fragmentation pattern will be similar to

that of the unlabeled DCHP, but with mass shifts corresponding to the deuterated fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show signals corresponding to the cyclohexyl

protons. The aromatic region will be absent of signals due to the deuterium substitution on

the benzene ring.

¹³C NMR: The carbon-13 NMR spectrum will show signals for the carbonyl and cyclohexyl

carbons. The signals for the deuterated carbons in the aromatic ring may be observable as

weak, broadened multiplets due to carbon-deuterium coupling.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the C=O stretching of the ester group and the C-H stretching of the cyclohexyl groups. The

C-D stretching vibrations will appear at a lower frequency (around 2200-2300 cm⁻¹)

compared to the C-H stretching vibrations.

Safety and Handling
Dicyclohexyl phthalate-d4 should be handled with care in a laboratory setting. It is classified

as a substance that may cause an allergic skin reaction, is suspected of damaging fertility or

the unborn child, and is harmful to aquatic life with long-lasting effects.[1] Appropriate personal

protective equipment, including gloves and safety glasses, should be worn.[1]

Conclusion
Dicyclohexyl phthalate-d4 is an indispensable tool for the accurate and reliable quantification

of phthalates in various matrices. Its well-characterized chemical and physical properties,
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coupled with its role as a stable isotope-labeled internal standard, make it a critical component

of modern analytical workflows in environmental monitoring, food safety, and toxicology

research. This guide provides essential technical information to support its effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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